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Compound of Interest

Compound Name: Refinicopan
CAS No.: 2922808-66-8
Cat. No.: B15610037
Get Quote
. J

For researchers, scientists, and drug development professionals, the proper disposal of
chemical reagents is a critical component of laboratory safety and environmental responsibility.
This document provides a comprehensive, step-by-step guide for the proper disposal of
Refinicopan, a complement factor D inhibitor. While a specific Safety Data Sheet (SDS) for
Refinicopan is not publicly available, this guide is based on information for similar compounds,
such as Danicopan, and established best practices for laboratory chemical waste
management.

l. Hazard Identification and Safety Precautions

Before beginning any disposal procedure, it is essential to understand the potential hazards
associated with Refinicopan and to take appropriate safety measures. Based on data for
analogous compounds, Refinicopan should be handled with care.

Key Hazard Information (based on similar compounds):
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Hazard Class Category Hazard Statement
Acute Toxicity, Oral Category 4 H302: Harmful if swallowed[1]
Skin Corrosion/Irritation Category 2 H315: Causes skin irritation[1]
) o H319: Causes serious eye
Serious Eye Damage/Irritation Category 2A o
irritation[1]
] o H361: Suspected of damaging
Reproductive Toxicity Category 2 . )
fertility or the unborn child[2]
- . H335: May cause respiratory
Specific Target Organ Toxicity Category 3 o
irritation[1]
Acute Aquatic Toxicity Category 1 H400: Very toxic to aquatic life
) ] o H410: Very toxic to aquatic life
Chronic Aquatic Toxicity Category 1

with long lasting effects[3]

Personal Protective Equipment (PPE):

To mitigate risks of exposure, the following personal protective equipment should be worn

when handling Refinicopan:

PPE Item

Specification

Eye Protection

Chemical safety goggles or glasses with side
shields[1]

Hand Protection

Chemical-resistant gloves (e.qg., nitrile)[1]

Protective Clothing

Lab coat or other protective clothing to prevent

skin contact[1]

Respiratory Protection

Use in a well-ventilated area. If dust or aerosols
may be generated, a NIOSH-approved

respirator is recommended[1]

Il. Step-by-Step Disposal Protocol
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The recommended method for the disposal of Refinicopan is to treat it as hazardous chemical
waste and to arrange for its collection by a licensed environmental waste management service.

1. Waste Segregation and Collection:

e Solid Waste: Collect solid Refinicopan waste, including contaminated consumables (e.g.,
weighing papers, gloves, wipes), in a designated, leak-proof, and clearly labeled hazardous
waste container.

e Liquid Waste: If Refinicopan has been dissolved in a solvent, collect the solution in a
separate, compatible, and clearly labeled hazardous waste container. Do not mix with other
solvent waste streams unless compatibility is known.

o Sharps: Any sharps contaminated with Refinicopan should be placed in a designated
sharps container.

2. Container Labeling:

» All waste containers must be clearly labeled with the words "Hazardous Waste," the full
chemical name "Refinicopan,” and the primary hazard(s) (e.g., "Toxic," "Irritant™).

« Include the accumulation start date and the name of the principal investigator or laboratory.
3. Storage:

» Store sealed waste containers in a designated, secure, and well-ventilated secondary
containment area within the laboratory.

o Ensure that the storage area is away from drains and incompatible materials.
4. Scheduling Waste Pickup:

» Contact your institution's Environmental Health & Safety (EHS) department to schedule a
pickup for the hazardous waste.

e Provide the EHS department with an accurate inventory of the waste.

5. Decontamination of Labware:
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o Reusable Glassware: Triple-rinse glassware that has come into contact with Refinicopan
with a suitable solvent (e.g., ethanol or acetone).

e Collect the rinsate as hazardous liquid waste.

» After decontamination, the glassware can be washed and reused.
Important Considerations:

o DO NOT dispose of Refinicopan down the drain or in the regular trash.[4]
e DO NOT incinerate Refinicopan waste in a standard laboratory setting.[4]

» Always consult your institution's specific waste management policies and local regulations.[5]

lll. Experimental Workflow and Signaling Pathway
Diagrams

To provide further clarity, the following diagrams illustrate the recommended experimental
workflow for handling and disposing of Refinicopan.
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Caption: Workflow for the safe handling and disposal of Refinicopan waste.
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This procedural guide is intended to provide essential safety and logistical information for the
proper disposal of Refinicopan. By adhering to these guidelines, laboratory professionals can
ensure a safe working environment and minimize their environmental impact, fostering a
culture of safety and responsibility.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

© 2026 BenchChem. All rights reserved. 6/7 Tech Support


https://www.benchchem.com/product/b15610037/docs?utm_src=pdf-body#navigating-the-safe-disposal-of-refinicopan-a-procedural-guide
https://www.benchchem.com/product/b15610037?utm_src=pdf-custom-synthesis#bc-rfq
https://file.medchemexpress.com/batch_PDF/HY-117930/Danicopan-SDS-MedChemExpress.pdf
https://cdn.caymanchem.com/cdn/msds/32737m.pdf
https://www.benchchem.com/pdf/Proper_Disposal_of_Rorifone_A_Guide_for_Laboratory_Professionals.pdf
https://www.benchchem.com/pdf/Proper_Disposal_of_6_Nitroquinazoline_A_Guide_for_Laboratory_Professionals.pdf
https://www.benchchem.com/pdf/Proper_Disposal_Procedures_for_Integracin_A.pdf
https://www.benchchem.com/product/b15610037/docs#navigating-the-safe-disposal-of-refinicopan-a-procedural-guide
https://www.benchchem.com/product/b15610037/docs#navigating-the-safe-disposal-of-refinicopan-a-procedural-guide
https://www.benchchem.com/product/b15610037/docs#navigating-the-safe-disposal-of-refinicopan-a-procedural-guide
https://www.benchchem.com/product/b15610037/docs#navigating-the-safe-disposal-of-refinicopan-a-procedural-guide
https://www.benchchem.com/product/b15610037?utm_src=pdf-bulk#bc-rfq
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b15610037?utm_src=pdf-header-pricing#bc-rfq
https://www.benchchem.com/contactus?utm_src=pdf-footer

BENGHE

Safety Operating Guide

Check Availability & Pricing

BenchChem

Our mission is to be the trusted global source of
essential and advanced chemicals, empowering
scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd
Ontario, CA 91761, United States
Phone: (601) 213-4426

Email: info@benchchem.com

Contact our Ph.D. Support Team for a compatibility check
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